Cas no 1448071-38-2 (4-{[(dimethylsulfamoyl)amino]methyl}-2-[2-(pyrrolidin-1-yl)ethyl]-1,2-dihydrophthalazin-1-one)

• Product Name: 4-{[(dimethylsulfamoyl)amino]methyl}-2-[2-(pyrrolidin-1-yl)ethyl]-1,2-dihydrophthalazin-1-one
• CAS No: 1448071-38-2
• MF: C₁₇H₂₅N₅O₃S
• MW: 379.477102041245
• CID: 5477163
• Update Time: 2025-07-15

4-{[(dimethylsulfamoyl)amino]methyl}-2-[2-(pyrrolidin-1-yl)ethyl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[(dimethylsulfamoylamino)methyl]-1-oxo-2-(2-pyrrolidin-1-ylethyl)phthalazine
• 4-{[(dimethylsulfamoyl)amino]methyl}-2-[2-(pyrrolidin-1-yl)ethyl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C17H25N5O3S/c1-18-26(24,25)20(2)13-16-14-7-3-4-8-15(14)17(23)22(19-16)12-11-21-9-5-6-10-21/h3-4,7-8,18H,5-6,9-13H2,1-2H3
• InChI Key： UVRVYFCLOIBRNC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(CN(C)S(NC)(=O)=O)=NN1CCN1CCCC1

Additional information on 4-{[(dimethylsulfamoyl)amino]methyl}-2-[2-(pyrrolidin-1-yl)ethyl]-1,2-dihydrophthalazin-1-one

Research Brief on 4-{[(dimethylsulfamoyl)amino]methyl}-2-[2-(pyrrolidin-1-yl)ethyl]-1,2-dihydrophthalazin-1-one (CAS: 1448071-38-2)

Recent studies on the compound 4-{[(dimethylsulfamoyl)amino]methyl}-2-[2-(pyrrolidin-1-yl)ethyl]-1,2-dihydrophthalazin-1-one (CAS: 1448071-38-2) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential therapeutic applications, particularly in oncology and neurodegenerative diseases. The following research brief synthesizes the latest findings and developments related to this molecule.

The compound, with its intricate chemical structure, has been the subject of several in vitro and in vivo studies. Researchers have focused on elucidating its mechanism of action, particularly its interaction with key biological targets such as kinases and enzymes involved in cellular signaling pathways. Preliminary data suggest that this molecule exhibits significant inhibitory activity against specific kinases, which are often dysregulated in various cancers. These findings position it as a potential lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic and pharmacodynamic profiles. Studies have demonstrated favorable absorption and distribution characteristics, although challenges related to metabolic stability and bioavailability remain areas of active research. Advanced formulation strategies, including the use of prodrugs and nanoparticle-based delivery systems, are being explored to enhance its therapeutic efficacy.

Another notable aspect of this compound is its potential application in neurodegenerative diseases. Early-stage research indicates that it may modulate pathways associated with neuroinflammation and oxidative stress, which are key contributors to conditions such as Alzheimer's and Parkinson's diseases. However, further validation through preclinical models is required to substantiate these claims.

The synthesis and optimization of 4-{[(dimethylsulfamoyl)amino]methyl}-2-[2-(pyrrolidin-1-yl)ethyl]-1,2-dihydrophthalazin-1-one have also been a focal point of recent studies. Researchers have reported improved synthetic routes that enhance yield and purity, thereby facilitating large-scale production for further testing. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the structural modifications that could enhance its biological activity and reduce off-target effects.

Despite the promising findings, several challenges remain. The compound's toxicity profile and potential side effects need to be thoroughly evaluated in comprehensive preclinical studies. Additionally, the identification of biomarkers for patient stratification and response monitoring will be critical for its successful translation into clinical trials.

In conclusion, 4-{[(dimethylsulfamoyl)amino]methyl}-2-[2-(pyrrolidin-1-yl)ethyl]-1,2-dihydrophthalazin-1-one represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential in oncology and neurodegenerative diseases, coupled with ongoing advancements in synthesis and formulation, underscores its significance as a therapeutic candidate. Future research should focus on addressing the existing challenges and advancing the compound through the drug development pipeline.